Cas no 51241-38-4 (Benzene, 1-chloro-3-(pentyloxy)-)
51241-38-4 structure
Product Name:Benzene, 1-chloro-3-(pentyloxy)-
CAS No:51241-38-4
MF:C11H15ClO
MW:198.689202547073
CID:362751
PubChem ID:53912821
Update Time:2025-04-19
Benzene, 1-chloro-3-(pentyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-3-(pentyloxy)-
- 1-chloro-3-pentoxybenzene
- 1-CHLORO-3-(PENTYLOXY)BENZENE
- AKOS014092287
- DTXSID50707613
- SCHEMBL8551026
- KESDBEGYAQDHHZ-UHFFFAOYSA-N
- 3-Chlorophenol, n-pentyl ether
- 51241-38-4
-
- Inchi: 1S/C11H15ClO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8H2,1H3
- InChI Key: KESDBEGYAQDHHZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)OCCCCC
Computed Properties
- Exact Mass: 198.08125
- Monoisotopic Mass: 198.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-3-(pentyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581903-1g |
1-Chloro-3-(pentyloxy)benzene |
51241-38-4 | 98% | 1g |
¥2856.00 | 2024-05-11 |
Benzene, 1-chloro-3-(pentyloxy)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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